Cas no 1337314-66-5 (3-(2-bromo-4-methoxyphenyl)pyrrolidine)

• Product Name: 3-(2-bromo-4-methoxyphenyl)pyrrolidine
• CAS No: 1337314-66-5
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5903422
• PubChem ID: 82623377
• Update Time: 2025-05-21

3-(2-bromo-4-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-methoxyphenyl)pyrrolidine
• 1337314-66-5
• EN300-1915547

• Inchi： 1S/C11H14BrNO/c1-14-9-2-3-10(11(12)6-9)8-4-5-13-7-8/h2-3,6,8,13H,4-5,7H2,1H3
• InChI Key： KEMHMZNTDLFHEJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1CNCC1)OC

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-bromo-4-methoxyphenyl)pyrrolidine

3-(2-bromo-4-methoxyphenyl)pyrrolidine (CAS No. 1337314-66-5)

The compound 3-(2-bromo-4-methoxyphenyl)pyrrolidine, with the CAS registry number 1337314-66-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group. The presence of both bromine and methoxy groups on the aromatic ring introduces interesting electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(2-bromo-4-methoxyphenyl)pyrrolidine through a variety of methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise installation of the bromine and methoxy substituents on the aromatic ring. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule to explore its potential applications.

The structural features of 3-(2-bromo-4-methoxyphenyl)pyrrolidine make it an attractive candidate for drug discovery efforts. The pyrrolidine ring is known to exhibit favorable pharmacokinetic properties, including good bioavailability and tissue penetration. Furthermore, the substitution pattern on the phenyl ring can be tailored to modulate key pharmacological parameters such as solubility, stability, and receptor binding affinity. Recent studies have demonstrated that this compound exhibits promising activity in vitro against various enzyme targets, highlighting its potential as a lead compound for therapeutic development.

In terms of biological activity, 3-(2-bromo-4-methoxyphenyl)pyrrolidine has been shown to possess anti-inflammatory and antioxidant properties. These effects are attributed to its ability to scavenge reactive oxygen species and inhibit pro-inflammatory signaling pathways. Additionally, preliminary in vivo studies suggest that this compound may have neuroprotective effects, making it a compelling candidate for research into neurodegenerative diseases such as Alzheimer's disease.

The versatility of 3-(2-bromo-4-methoxyphenyl)pyrrolidine extends beyond its direct biological applications. It serves as an excellent building block for constructing more complex molecular architectures, including heterocyclic compounds and macrocycles. Its reactivity under various reaction conditions has been extensively studied, providing valuable insights into its potential use in medicinal chemistry and materials science.

In conclusion, 3-(2-bromo-4-methoxyphenyl)pyrrolidine (CAS No. 1337314-66-5) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique structure, coupled with its versatile reactivity and promising biological profiles, positions it as a key player in the ongoing quest for novel therapeutic agents and advanced materials.